2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate

• IUPAC Name: [2-(cyclohexylamino)-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• InChI: InChI=1S/C18H25NO4/c1-2-22-16-10-8-14(9-11-16)12-18(21)23-13-17(20)19-15-6-4-3-5-7-15/h8-11,15H,2-7,12-13H2,1H3,(H,19,20)
• InChI Key: GEPXYKCPHHYFRX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)OCC(=O)NC2CCCCC2
• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol
• CAS No.: 1062149-25-0

Description

2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate is an ester-amide hybrid compound characterized by a cyclohexylamino group linked to a 4-ethoxyphenyl acetate moiety. The cyclohexyl group contributes to lipophilicity, while the ethoxy substituent may influence electronic properties and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate typically involves the reaction of cyclohexylamine with ethyl 4-ethoxyphenylacetate under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and time, are optimized to achieve high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and efficiency. The industrial synthesis may also incorporate purification steps, such as crystallization or chromatography, to obtain the final product with the desired specifications .

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like halides or alkoxides can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce primary or secondary amines .

Scientific Research Applications

2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent for treating various conditions.

Industry: It is used in the development of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The compound shares structural motifs with several analogs, differing primarily in substituents and functional groups. Key comparisons include:

Table 1: Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Features	Reference
2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate	C17H22NO4*	304.36*	Cyclohexylamino, ethoxy, ester
Ethyl 2-((4-ethoxyphenyl)amino)-2-oxoacetate	C12H15NO4	237.25	Ethoxy, ethyl ester, amide
2-(4-Methoxyphenyl)-2-oxoethyl (4-methoxyphenyl)acetate	C18H18O5	314.33	Dual methoxy, ester
[2-(4-Chloro-2-methylanilino)-2-oxoethyl] 2-(4-methoxyphenyl)acetate	C19H19ClNO4	364.81	Chloro, methoxy, amide-ester
Ethyl 6-(4-ethoxyphenyl)-4-(furan-2-yl)-2-oxocyclohex-3-ene-1-carboxylate	C21H22O5	354.40	Ethoxy, furan, cyclohexenone

*Calculated based on formula.

• Substituent Effects: Ethoxy vs. Cyclohexylamino vs. Aromatic Amines: The cyclohexylamino group increases steric bulk and lipophilicity relative to aromatic amines (e.g., ), which may alter receptor binding or metabolic stability .

Structure-Activity Relationships (SAR)

• Lipophilicity: The cyclohexylamino and ethoxy groups likely enhance blood-brain barrier penetration compared to polar analogs (e.g., ’s methoxy derivative) .
• Steric Effects: Bulkier substituents (e.g., cyclohexylamino) may reduce enzymatic degradation, prolonging half-life .
• Electronic Effects : The ethoxy group’s electron-donating nature could stabilize resonance in the acetate moiety, influencing reactivity .

Biological Activity

2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate is an organic compound belonging to the class of esters, characterized by a cyclohexylamino group and an ethoxyphenyl moiety. This compound has garnered attention for its potential biological activities, particularly in pharmacology and medicinal chemistry. Understanding its biological activity involves exploring its mechanisms of action, therapeutic potential, and relevant case studies.

The biological activity of 2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate is primarily attributed to its interaction with specific molecular targets within biological systems.

• Ester Hydrolysis : The ester group can undergo hydrolysis, releasing active components that may interact with various biological pathways.
• Binding Affinity : The cyclohexylamino group potentially enhances the compound’s binding affinity to target proteins, which may modulate its pharmacokinetic properties.
• Pharmacological Pathways : Preliminary studies suggest that this compound may influence pathways such as the phosphoinositide 3-kinase/Akt pathway, which is critical in regulating cell growth and survival .

Biological Activity Overview

The biological activities of 2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate can be categorized into several key areas:

Anticancer Activity

Research indicates that derivatives of similar compounds can induce cell cycle arrest and apoptosis in various cancer cell lines. For instance, compounds with structural similarities have shown to inhibit the Akt/mTOR pathway, leading to decreased cell proliferation in prostate and breast cancer cells .

Antimicrobial Properties

The compound has the potential for antimicrobial activity based on structure-activity relationship (SAR) studies. Modifications in the phenyl ring can enhance antibacterial effects against Gram-positive and Gram-negative bacteria. For example, certain derivatives demonstrated minimum inhibitory concentration (MIC) values as low as 0.0048 mg/mL against E. coli and Bacillus mycoides .

Study 1: Anticancer Effects

A study focusing on related compounds demonstrated that modifications could lead to significant anticancer effects through the activation of stress response pathways like JNK. This suggests that 2-(Cyclohexylamino)-2-oxoethyl (4-ethoxyphenyl)acetate may similarly exhibit anticancer properties by modulating these pathways .

Study 2: Antimicrobial Activity

Another investigation highlighted the antimicrobial efficacy of structurally similar compounds against various pathogens. The findings indicated that specific substitutions on the phenyl ring significantly improved antibacterial activity, suggesting a promising avenue for developing new antimicrobial agents .

Data Table: Summary of Biological Activities

Activity Type	Mechanism	Effect	Reference
Anticancer	Inhibition of Akt/mTOR pathway	Cell cycle arrest in cancer cells
Antimicrobial	Interaction with bacterial enzymes	Inhibition of bacterial growth
Enzyme Interaction	Hydrolysis of ester bonds	Release of active metabolites